N-[2-({[3-(benzyloxy)phenyl]carbonyl}amino)ethyl]-6-methylpyridine-3-carboxamide

• Molecular Formula: C23H23N3O3
• Molecular Weight: 389.4 g/mol
• IUPAC Name: 6-methyl-N-[2-[(3-phenylmethoxybenzoyl)amino]ethyl]pyridine-3-carboxamide
• InChI: InChI=1S/C23H23N3O3/c1-17-10-11-20(15-26-17)23(28)25-13-12-24-22(27)19-8-5-9-21(14-19)29-16-18-6-3-2-4-7-18/h2-11,14-15H,12-13,16H2,1H3,(H,24,27)(H,25,28)
• InChI Key: MDUJEKJREQFNRN-UHFFFAOYSA-N
• SMILES: CC1=NC=C(C=C1)C(=O)NCCNC(=O)C2=CC(=CC=C2)OCC3=CC=CC=C3

Description

N-[2-({[3-(benzyloxy)phenyl]carbonyl}amino)ethyl]-6-methylpyridine-3-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound is commonly referred to as BMPC and is known to exhibit a wide range of biochemical and physiological effects.

Mechanism of Action

BMPC exerts its effects by binding to specific receptors in the body. It is known to interact with the ATP-binding site of certain enzymes, leading to their inhibition. BMPC has also been shown to inhibit the production of pro-inflammatory cytokines, which are responsible for inflammation and immune response.
Biochemical and Physiological Effects:
BMPC has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and inhibit the replication of certain viruses. BMPC has also been shown to have a neuroprotective effect, making it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using BMPC in lab experiments is its high potency. It has been found to exhibit a strong inhibitory effect on enzymes and cytokines at low concentrations. However, one of the limitations of using BMPC is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of BMPC. One potential area of research is the development of BMPC-based enzyme inhibitors for the treatment of various diseases. Another area of research is the study of BMPC's neuroprotective effect and its potential use in the treatment of neurodegenerative diseases. Additionally, further studies are needed to determine the optimal dosage and administration of BMPC for its various applications.
Conclusion:
In conclusion, N-[2-({[3-(benzyloxy)phenyl]carbonyl}amino)ethyl]-6-methylpyridine-3-carboxamide is a chemical compound that has shown significant potential in the field of medicine. Its anti-inflammatory, anti-cancer, and anti-viral properties, as well as its ability to inhibit certain enzymes, make it a promising candidate for the development of new drugs. Further research is needed to fully understand the mechanism of action and potential applications of BMPC.

Synthesis Methods

The synthesis of BMPC involves the reaction of 3-(benzyloxy)benzoic acid with 2-aminoethyl-6-methylpyridine-3-carboxamide in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified using column chromatography to obtain pure BMPC.

Scientific Research Applications

BMPC has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-viral properties. BMPC has also been shown to inhibit the activity of certain enzymes, making it a potential candidate for the development of enzyme inhibitors.